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Compound of Interest

Compound Name: T-butyldimethylsilane

Cat. No.: B1241148

An In-depth Technical Guide for Scientists and Drug Development Professionals

T-butyldimethylsilane, a member of the organosilane family, is a versatile reagent in organic
synthesis, primarily utilized as a protecting group for hydroxyl functionalities. Its stability and
ease of use have made it a valuable tool in the synthesis of complex molecules within the
pharmaceutical and materials science sectors. However, its chemical properties also present
significant hazards that necessitate a thorough understanding and implementation of stringent
safety protocols. This guide provides a detailed overview of the safety data and hazards
associated with T-butyldimethylsilane, tailored for professionals in research and
development.

Core Safety and Hazard Data

The following tables summarize the key quantitative data for T-butyldimethylsilane, compiled
from various safety data sheets (SDS).

Physical and Chemical Properties
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Property Value Source
CAS Number 29681-57-0
Molecular Formula CeH16Si
Molecular Weight 116.28 g/mol
Appearance Colorl.ess' to almost colorless
clear liquid
Boiling Point 81-83 °C (lit.)
Density 0.701 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.40 (lit.)

Flash Point -11 °C (12.2 °F) - closed cup

GHS Hazard Classification and Statements

Classification Hazard Statement GHS Pictogram Signal Word
o H225: Highly
Flammable Liquids C
flammable liquid and & Danger
(Category 2)
vapor.
Skin Irritation H315: Causes skin
o | Danger
(Category 2) irritation.
Eye Irritation H319: Causes serious
e I Danger
(Category 2) eye irritation.
Specific Target Organ
Toxicity - Single
H335: May cause
Exposure (Category | Danger

3), Respiratory
System

respiratory irritation.

Experimental Protocols for Hazard Determination
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The hazard classifications presented in the Safety Data Sheet are derived from standardized
experimental protocols. For researchers, understanding the basis of these classifications is
crucial for a comprehensive risk assessment. The following are representative methodologies
for determining the key hazards of T-butyldimethylsilane.

Flammability: Flash Point Determination

The flash point of a volatile liquid is determined using a closed-cup method, such as the one
described in ASTM D93, Standard Test Methods for Flash Point by Pensky-Martens Closed
Cup Tester.

» Principle: A sample of the liquid is introduced into a test cup and heated at a controlled rate
with continuous stirring. An ignition source is periodically directed into the vapor space of the
cup. The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.

o Apparatus: The Pensky-Martens closed-cup tester consists of a brass test cup with a tightly
fitting lid that incorporates a stirring device, a port for the ignition source, and a thermometer.
The apparatus can be manual or automated.

e Procedure (Abbreviated):

[¢]

The test cup is filled with the sample to a specified level.

[¢]

The lid is secured, and the sample is heated and stirred at a prescribed rate.

[e]

At regular temperature intervals, the ignition source is applied.

o

The temperature at which a distinct flash is observed is recorded as the flash point.

Toxicological Hazard Determination

Toxicological data for chemical substances are typically generated following the internationally
recognized OECD Guidelines for the Testing of Chemicals. These guidelines provide
standardized procedures for assessing various health effects.

While specific LD50 data for T-butyldimethylsilane is not readily available in the provided
search results, the general methodology for its determination is outlined in OECD Test
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Guideline 425: Acute Oral Toxicity: Up-and-Down Procedure.

» Principle: This method involves the sequential dosing of animals, typically rodents, with the
test substance. The dose for each subsequent animal is adjusted up or down depending on
the outcome for the previously dosed animal. This approach minimizes the number of
animals required to estimate the LD50 (the dose lethal to 50% of the test population).

e Procedure (Abbreviated):

[e]

A starting dose is selected based on available information or a sighting study.

o Asingle animal is dosed. If the animal survives, the next animal is given a higher dose. If it
dies, the next animal receives a lower dose.

o This sequential dosing continues until a stopping criterion is met.

o The LD50 is then calculated from the pattern of outcomes using a maximum likelihood
method.

o Animals are observed for signs of toxicity and mortality for a defined period.

The potential for T-butyldimethylsilane to cause skin and eye irritation is assessed using
methods such as those described in OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion) and OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

e Principle (Skin Irritation): A small amount of the substance is applied to a shaved patch of
skin on a test animal (typically a rabbit). The site is observed for signs of erythema (redness)
and edema (swelling) at specified intervals.

e Principle (Eye Irritation): A small amount of the substance is instilled into one eye of a test
animal. The eye is examined for effects on the cornea, iris, and conjunctiva at specific time
points.

Safety Workflows and Logical Relationships

Effective management of the risks associated with T-butyldimethylsilane requires clear and
logical procedures for handling, storage, and emergencies. The following diagrams, generated
using the DOT language, illustrate key safety workflows.
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Chemical Incident
(Spill, Fire, or Exposure)

Assess the Situation
(Identify the chemical, size of spill, immediate dangers)

Evacuate Immediate Area

Notify Emergency Services
and Lab Supervisor

Spill Response Exposure Response

Contain the Spill
(Use inert absorbent material)

' '

Clean Up Spill Extinguish Fire
(Use non-sparking tools) (Use dry chemical, CO2, or foam)
' !
» Decontaminate Area Administer First Aid

'

Dispose of Waste
(Follow hazardous waste protocols)

'

Complete Incident Report

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving T-butyldimethylsilane.
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Small Spill of
T-butyldimethylsilane Detected

Ensure Adequate Ventilation
(Work in a fume hood)

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Remove All Ignition Sources

l

Contain the Spill
(Use absorbent pads or sand)

'

Absorb the Spilled Material

'

Collect Absorbed Material
(Use non-sparking tools)

'

Place in a Sealed Container
for Hazardous Waste

'

Clean the Spill Area
with a suitable solvent

'

Dispose of Waste
According to Regulations

Spill Cleanup Complete

Click to download full resolution via product page
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 To cite this document: BenchChem. [T-butyldimethylsilane: A Comprehensive Safety and
Hazards Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241148#t-butyldimethylsilane-safety-data-sheet-
sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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